4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carbaldehyde

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 4-methyl-3-oxoquinoxaline-2-carbaldehyde
• InChI: InChI=1S/C10H8N2O2/c1-12-9-5-3-2-4-7(9)11-8(6-13)10(12)14/h2-6H,1H3
• InChI Key: IMTRQXHMUUVJRO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C(C1=O)C=O

Description

4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carbaldehyde is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,3-dimethyl-1H-quinoxalin-2-one (1 g) and selenium dioxide (1.33 g, 2.1 eq) in dry dioxane (60 mL) was stirred at reflux under nitrogen for 30 min. After cooling, the dark-brown mixture was concentrated under reduced pressure and the residue was purified by FC (AcOEt) to give the title compound as a yellow solid.